N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide

• IUPAC Name: N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C24H21NO5S/c1-3-29-19-10-12-20(13-11-19)31(27,28)25-18-9-14-22-21(15-18)23(16(2)26)24(30-22)17-7-5-4-6-8-17/h4-15,25H,3H2,1-2H3
• InChI Key: BLHULRBTNLYVHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC(=C3C(=O)C)C4=CC=CC=C4
• Molecular Formula: C24H21NO5S
• Molecular Weight: 435.5 g/mol

Description

N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide, also known as APBS, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising potential in various research fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of protein kinase CK2. This inhibition leads to the disruption of various cellular processes, including cell growth and differentiation. N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide may also interact with other cellular targets, which may contribute to its biological effects.
Biochemical and Physiological Effects
N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide inhibits the growth of various cancer cell lines and has antifungal and antimicrobial properties. N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases. In vivo studies have demonstrated that N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has a low toxicity profile and may be well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has several advantages for use in lab experiments. It is a novel compound that has not been extensively studied, which makes it a promising candidate for further research. N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has been shown to have a low toxicity profile, which makes it suitable for use in animal models. However, there are also some limitations to using N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide in lab experiments. The synthesis of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide is complex and requires several steps, which may limit its availability. In addition, the mechanism of action of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide. One area of interest is the development of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide as a potential anticancer agent. Further studies are needed to determine the efficacy of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide in animal models and to investigate its mechanism of action. Another area of interest is the development of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide as a potential anti-inflammatory agent. Further studies are needed to determine the optimal dose and route of administration of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide for the treatment of inflammatory diseases. In addition, further research is needed to investigate the potential applications of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide in other areas, including biochemistry and pharmacology.

Synthesis Methods

The synthesis of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide involves several steps, including the preparation of intermediates and the final coupling reaction. The first step involves the preparation of 2-phenyl-1-benzofuran-5-carboxylic acid, which is then converted to 3-acetyl-2-phenyl-1-benzofuran-5-amine. The second intermediate, ethyl 4-aminobenzenesulfonate, is prepared separately. The final coupling reaction between the two intermediates results in the formation of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide. The synthesis of N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has been optimized to ensure high yield and purity.

Scientific Research Applications

N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have anticancer, antifungal, and antimicrobial properties. N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has also been investigated for its ability to inhibit protein kinase CK2, which is involved in various cellular processes, including cell growth and differentiation. In addition, N-(3-acetyl-2-phenyl-1-benzofuran-5-yl)-4-ethoxybenzenesulfonamide has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.